Cas no 189063-57-8 (Methyl 4-Acetyl-2-aminobenzoate)

Methyl 4-Acetyl-2-aminobenzoate structure
189063-57-8 structure
Product Name:Methyl 4-Acetyl-2-aminobenzoate
CAS No:189063-57-8
MF:C10H11NO3
MW:193.199242830276
MDL:MFCD20700200
CID:115516
PubChem ID:13329534
Update Time:2025-04-18

Methyl 4-Acetyl-2-aminobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-acetyl-2-amino-, methyl ester
    • Methyl4-Acetyl-2-aminobenzoate
    • Benzoic acid, 4-acetyl-2-amino-, methyl ester (9CI)
    • MFCD20700200
    • AKOS022644257
    • Benzoic acid, 4-acetyl-2-amino-, methyl ester
    • Benzoic acid,4-acetyl-2-amino-,methyl ester(9ci)
    • AC2433
    • CS-12214
    • p-acetylamino methyl benzoate
    • SCHEMBL22104116
    • DTXSID701251778
    • Methyl 4-acetyl-2-aminobenzoate
    • 189063-57-8
    • SY040245
    • DB-119425
    • Methyl 4-Acetyl-2-aminobenzoate
    • MDL: MFCD20700200
    • Inchi: 1S/C10H11NO3/c1-6(12)7-3-4-8(9(11)5-7)10(13)14-2/h3-5H,11H2,1-2H3
    • InChI Key: UHXUFAOTGWYTTA-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(C(C)=O)=CC=1N)=O

Computed Properties

  • Exact Mass: 193.07393
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 69.39

Methyl 4-Acetyl-2-aminobenzoate Pricemore >>

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